![molecular formula C13H26N2O B7589437 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide](/img/structure/B7589437.png)
3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide, also known as ACDP, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. In
Mechanism of Action
The exact mechanism of action of 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine and norepinephrine. It has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and to improve motor function in rats with spinal cord injury. It has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide for lab experiments is its relatively simple synthesis method, which makes it readily available for use in research. However, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, further research is needed to fully understand its potential side effects and toxicity.
Future Directions
There are several potential future directions for research on 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide. One area of interest is its potential as a treatment for neuropathic pain, which is currently difficult to manage with existing medications. Another area of interest is its potential as a neuroprotective agent, which could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as to develop more effective synthesis methods.
Synthesis Methods
The synthesis of 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide involves the reaction of 4-ethylcyclohexanone with N,N-dimethylpropanediamine, followed by reduction with sodium borohydride and subsequent reaction with ammonium chloride. The resulting compound is then treated with hydrochloric acid to obtain this compound as a white crystalline solid.
Scientific Research Applications
3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide has shown promise in scientific research for its potential therapeutic applications. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential as a treatment for neuropathic pain.
properties
IUPAC Name |
3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O/c1-4-11-5-7-12(8-6-11)15(3)13(16)10(2)9-14/h10-12H,4-9,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWUNLHJVFXALME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)N(C)C(=O)C(C)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.